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Compound of Interest

Compound Name:
3-(Cyclohexylamino)-1-

propanesulfonic acid

Cat. No.: B075204 Get Quote

CAPS Buffer Stability: Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability of CAPS (N-cyclohexyl-3-

aminopropanesulfonic acid) buffer during prolonged storage.

Frequently Asked Questions (FAQs)
Q1: What is the recommended way to store prepared CAPS buffer solutions?

For optimal stability, CAPS buffer solutions should be stored in a cool, dry, and dark place.[1][2]

It is crucial to keep the container tightly sealed to prevent the absorption of atmospheric carbon

dioxide, which can lower the pH of this alkaline buffer, and to avoid evaporation, which would

increase its concentration.[3] For short-term storage, refrigeration at 4°C is recommended. For

longer-term storage, aliquoting and freezing at -20°C can be considered, although repeated

freeze-thaw cycles must be avoided.[4]

Q2: How long can I store CAPS buffer?

The shelf life of a CAPS buffer solution is highly dependent on storage conditions and the

absence of contaminants. While specific quantitative stability data is not readily available in

published literature, proper storage helps maintain its performance for an extended period.[2]

[5] It is best practice to prepare fresh buffer for critical applications. For general use, if stored
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correctly, the buffer may remain stable for several weeks to a few months. However, it is highly

recommended to verify the pH of the buffer before each use, especially after prolonged

storage.[3]

Q3: What are the signs of a degraded CAPS buffer?

A degraded CAPS buffer may exhibit several signs:

pH Shift: The most common sign of degradation is a significant change in pH from the target

value. This is often due to the absorption of CO2 from the atmosphere.[3]

Visible Microbial Growth: Cloudiness or visible particulates can indicate microbial

contamination, which will alter the buffer's properties.

Loss of Buffering Capacity: The buffer may fail to maintain a stable pH during your

experiment, leading to inconsistent results.[4]

Discoloration: Although less common, any change in color from a clear, colorless solution

could indicate a chemical change or contamination.

Q4: Can I reuse CAPS buffer from my experiments?

Reusing CAPS buffer is generally not recommended for sensitive applications like protein

purification or enzyme assays, as even trace amounts of contaminants from a previous

experiment can compromise results.[4] If you do choose to reuse it for less critical applications,

it is essential to filter the buffer through a 0.22 µm or 0.45 µm filter to remove any potential

microbial or particulate contaminants. Always re-check the pH before reuse.

Troubleshooting Guide
Problem: My experimental results are inconsistent, and I suspect the CAPS buffer.

This is a common issue that can often be traced back to the buffer quality. Follow this

troubleshooting workflow to diagnose the problem.
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Inconsistent Experimental Results

Check pH of CAPS Buffer Stock

Is pH within ±0.1 of target?

Yes

 

No

 

Check for Contamination
(Visual Inspection)

Prepare Fresh CAPS Buffer

Is buffer clear and colorless?

Yes

 

No (Cloudy/Colored)

 

Buffer is likely not the primary issue.
Investigate other experimental variables.

Re-run Experiment with Fresh Buffer
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Factors Affecting Stability

Consequences

Temperature

pH Shift

Exposure to Air (CO2)

Contamination
(Microbial/Chemical)

Loss of Buffering Capacity

Freeze-Thaw Cycles

Light Exposure

Inaccurate Experimental Results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. What are the common problems in preparing CAPS buffer solution and how to solve them-
blood collection,Biological buffer,Hubei Xindesheng Material [whdsbio.cn]

2. What is the full form of CAPS buffer - HUBEI NEW DESHENG MATERIALS
TECHNOLOGY CO,. LTD. [hbdsbio.com]

3. Analyzing CAPS buffer solution: investigating preparation errors and breaking
measurement limitations [vacutaineradditives.com]

4. Why should the prepared CAPS buffer solution be prevented from repeated freezing and
thawing? [m.yunbangpharm.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b075204?utm_src=pdf-body-img
https://www.benchchem.com/product/b075204?utm_src=pdf-custom-synthesis
https://www.whdsbio.cn/news/1603.html
https://www.whdsbio.cn/news/1603.html
https://www.hbdsbio.com/what-is-the-full-form-of-caps-buffer.html
https://www.hbdsbio.com/what-is-the-full-form-of-caps-buffer.html
https://www.vacutaineradditives.com/news/analyzing-caps-buffer-solution-investigating-preparation-errors-and-breaking-measurement-limitations-246106.html
https://www.vacutaineradditives.com/news/analyzing-caps-buffer-solution-investigating-preparation-errors-and-breaking-measurement-limitations-246106.html
https://m.yunbangpharm.com/news/why-should-the-prepared-caps-buffer-solution-be-prevented-from-repeated-freezing-and-thawing-215366.html
https://m.yunbangpharm.com/news/why-should-the-prepared-caps-buffer-solution-be-prevented-from-repeated-freezing-and-thawing-215366.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. jadechemwh.com [jadechemwh.com]

To cite this document: BenchChem. [stability of CAPS buffer during prolonged storage].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075204#stability-of-caps-buffer-during-prolonged-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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